Cas no 1882426-56-3 ([(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine)

• Product Name: [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine
• CAS No: 1882426-56-3
• MF: C₂₀H₂₁N₃
• MW: 303.400844335556
• CID: 5989979
• PubChem ID: 154577559
• Update Time: 2025-07-14

[(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine
• 1882426-56-3
• EN300-26675705

• Inchi： 1S/C20H21N3/c1-2-6-16(7-3-1)14-23-15-17(12-22-23)11-21-13-19-10-18-8-4-5-9-20(18)19/h1-9,12,15,19,21H,10-11,13-14H2
• InChI Key： XJNSEAXMHHUBRQ-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(CC2C=CC=CC=2)C=1)CC1C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 303.173547683g/mol
• Monoisotopic Mass: 303.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Additional information on [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine

Comprehensive Analysis of [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine (CAS No. 1882426-56-3)

The compound [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine (CAS No. 1882426-56-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This amine derivative combines a benzyl-substituted pyrazole moiety with a bicyclic octatriene system, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for drug discovery programs targeting neurological disorders and inflammatory conditions.

In the context of current scientific trends, CAS No. 1882426-56-3 aligns with several hot topics in medicinal chemistry, including the development of small molecule modulators for protein-protein interactions and the exploration of privileged structures in fragment-based drug design. The compound's bicyclo[4.2.0]octa-1,3,5-trien-7-yl component provides an interesting three-dimensionality that could enhance binding affinity to biological targets, while the 1-benzyl-1H-pyrazol-4-yl fragment offers potential for hydrogen bonding and π-π stacking interactions. These characteristics make it particularly relevant to researchers investigating allosteric modulators and selective enzyme inhibitors.

The synthesis and characterization of [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine have been subjects of multiple patent applications, reflecting its commercial potential. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structural integrity and purity. The compound's physicochemical properties, including logP, pKa, and solubility parameters, suggest favorable drug-like characteristics that comply with Lipinski's rule of five, making it particularly interesting for lead optimization studies in pharmaceutical development.

From a materials science perspective, the conjugated system present in this molecule offers intriguing possibilities for organic electronic applications. The bicyclic octatriene core could potentially contribute to charge transport properties, while the pyrazole-benzyl combination might serve as an effective electron donor-acceptor pair. This dual functionality makes CAS No. 1882426-56-3 relevant to current research on organic semiconductors and photovoltaic materials, particularly in the development of more efficient light-emitting diodes and solar cell components.

Recent literature searches reveal growing interest in the structure-activity relationships of similar compounds, with particular focus on their potential as kinase inhibitors and GPCR modulators. The presence of both basic amine and aromatic systems in this molecule suggests possible interactions with various biological targets, including receptors and enzymes involved in cell signaling pathways. Computational studies using molecular docking and quantum mechanical calculations have predicted favorable binding energies with several therapeutic targets, though experimental validation is still ongoing.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to produce [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine with reduced environmental impact. This includes exploring catalytic methods, solvent-free conditions, and biocatalytic approaches to improve the compound's synthetic accessibility while maintaining high yields and purity. Such developments align with the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

The stability profile of CAS No. 1882426-56-3 under various conditions (temperature, humidity, pH) has become a subject of investigation, particularly for formulation scientists working on drug delivery systems. Preliminary studies suggest that proper storage conditions can maintain the compound's integrity for extended periods, though detailed degradation pathway analyses are still required. This information is crucial for developing stable formulations and establishing appropriate shelf-life parameters for potential pharmaceutical products containing this active ingredient.

From a regulatory perspective, the safety profile of [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine is currently being evaluated through standard toxicological studies and ADME (absorption, distribution, metabolism, excretion) assessments. Early results indicate favorable pharmacokinetic properties, though comprehensive preclinical evaluation is necessary before considering human trials. These studies are particularly important given the current emphasis on translational research and personalized medicine approaches in drug development.

The commercial availability of CAS No. 1882426-56-3 from multiple specialty chemical suppliers has facilitated broader research into its applications. Current market trends show increasing demand for such building blocks in both academic and industrial settings, driven by the growing need for diverse chemical space exploration in drug discovery. The compound's relatively straightforward derivatization potential makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening programs.

Looking forward, the scientific community anticipates more publications detailing the applications of [(1-benzyl-1H-pyrazol-4-yl)methyl]({bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl)amine in various fields. Its unique structural features position it as a promising candidate for multiple applications, from medicinal chemistry to advanced materials development. As research progresses, we expect to gain deeper insights into its biological activities, material properties, and potential industrial applications, solidifying its importance in contemporary chemical research.